Cas no 543-39-5 (7-Octen-2-ol,2-methyl-6-methylene-)

• Product Name: 7-Octen-2-ol,2-methyl-6-methylene-
• CAS No: 543-39-5
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 373094
• Update Time: 2024-09-11

7-Octen-2-ol,2-methyl-6-methylene- Chemical and Physical Properties

Names and Identifiers

• 7-Octen-2-ol,2-methyl-6-methylene-
• 1-Myrcenol
• 2-Methyl-6-methylene-7-octen-2-ol
• 2-methyl-6-methyleneoct-7-en-2-ol
• 3-Methylene-7-methyl-1-octen-7-ol
• Myrcenol
• MYRCENOL 50
• 2-methyl-6-methylene-7-octen-2-o
• MYCENOL5
• 2-Methyl-6-methylenoct-7-en-2-ol
• 2H MYRCENOL

• Inchi： 1S/C10H18O/c1-5-9(2)7-6-8-10(3,4)11/h5,11H,1-2,6-8H2,3-4H3
• InChI Key： DUNCVNHORHNONW-UHFFFAOYSA-N
• SMILES： CC(C)(O)CCCC(=C)C=C

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 0.8389 (rough estimate)
• Boiling Point: 217.64°C (rough estimate)
• Flash Point: 84.8°C
• Refractive Index: 1.4666 (estimate)
• Solubility: Practically insoluble in water, soluble in alcohol and oils.
• PSA: 20.23
• LogP: 2.66980
• pka: 15.30±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols